Cas no 915921-49-2 (N-ethyl-3-morpholin-4-ylpropan-1-amine)

• Product Name: N-ethyl-3-morpholin-4-ylpropan-1-amine
• CAS No: 915921-49-2
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• MDL: MFCD08691500
• CID: 891829
• PubChem ID: 23009178
• Update Time: 2025-06-08

N-ethyl-3-morpholin-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-morpholinopropan-1-amine
• AKOS BC-1113
• N-Ethyl-3-(4-morpholinyl)-1-propanamine
• N-ethyl-3-morpholin-4-ylpropan-1-amine(SALTDATA: FREE)
• AKOS004122784
• SCHEMBL76577
• BS-38557
• MFCD08691500
• N-ethyl-3-morpholin-4-ylpropan-1-amine
• N-ethyl-3-(4-morpholinyl)propan-1-amine
• ZYEXGRIFQOMQNS-UHFFFAOYSA-N
• 915921-49-2
• ethyl[3-(morpholin-4-yl)propyl]amine
• N-ethyl-N-(3-morpholin-4-ylpropyl)amine
• ALBB-004743

• MDL： MFCD08691500
• Inchi： 1S/C9H20N2O/c1-2-10-4-3-5-11-6-8-12-9-7-11/h10H,2-9H2,1H3
• InChI Key： ZYEXGRIFQOMQNS-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCNCC

Computed Properties

• Exact Mass: 172.15800
• Monoisotopic Mass: 172.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 255.5±25.0 °C at 760 mmHg
• PSA: 24.50000
• LogP: 0.64700
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

N-ethyl-3-morpholin-4-ylpropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-ethyl-3-morpholin-4-ylpropan-1-amine

Research Briefing on N-ethyl-3-morpholin-4-ylpropan-1-amine (CAS: 915921-49-2) in Chemical Biology and Pharmaceutical Applications

N-ethyl-3-morpholin-4-ylpropan-1-amine (CAS: 915921-49-2) is a morpholine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This compound, characterized by its unique structural features, serves as a valuable intermediate in the synthesis of bioactive molecules and has shown promise in various therapeutic areas. The following briefing synthesizes the latest research findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications.

Recent studies have explored the synthetic pathways for N-ethyl-3-morpholin-4-ylpropan-1-amine, emphasizing its role as a key building block in the development of novel pharmacophores. Researchers have optimized its synthesis using catalytic methods, achieving higher yields and purity, which are critical for pharmaceutical applications. Additionally, its structural motif—a combination of morpholine and ethylamine functionalities—has been leveraged to enhance the pharmacokinetic properties of drug candidates, particularly in improving solubility and bioavailability.

In the context of drug discovery, N-ethyl-3-morpholin-4-ylpropan-1-amine has been investigated for its potential as a modulator of biological targets. For instance, studies have demonstrated its utility in the design of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs) and kinases. Its morpholine ring contributes to hydrogen bonding interactions, while the ethylamine side chain facilitates membrane permeability, making it an attractive scaffold for lead optimization.

One notable application of this compound is in the development of central nervous system (CNS) therapeutics. Research has shown that derivatives of N-ethyl-3-morpholin-4-ylpropan-1-amine exhibit affinity for neurotransmitter receptors, suggesting potential use in treating neurological disorders such as depression and anxiety. Furthermore, its role in enhancing blood-brain barrier penetration has been a focal point of recent investigations, with promising results in preclinical models.

Beyond its pharmacological applications, N-ethyl-3-morpholin-4-ylpropan-1-amine has also been explored in chemical biology for probe development. Its ability to act as a ligand for metal ions and its fluorescence properties have been harnessed in imaging studies, enabling researchers to track molecular interactions in real time. These advancements underscore its dual utility as both a therapeutic agent and a research tool.

In conclusion, N-ethyl-3-morpholin-4-ylpropan-1-amine (CAS: 915921-49-2) represents a multifaceted compound with broad implications in chemical biology and pharmaceutical sciences. Ongoing research continues to uncover its potential, from drug design to diagnostic applications. Future studies are expected to further elucidate its mechanisms and expand its therapeutic repertoire, solidifying its place in modern medicinal chemistry.